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Compound of Interest

Compound Name:
2-(5-isopropyl-1H-pyrazol-4-

yl)ethan-1-ol

Cat. No.: B13332092

Get Quote

The pyrazole ring is a cornerstone in medicinal chemistry, forming the core of numerous

therapeutic agents.[1][2] Its derivatives are explored for a vast range of biological activities,

including anti-inflammatory, antimicrobial, and anticancer properties.[3][4] The incorporation of

an isopropyl group and an alcohol moiety onto the pyrazole scaffold creates a class of

compounds—isopropyl pyrazole alcohols—with unique physicochemical properties that are of

significant interest to researchers and drug development professionals.[5] These modifications

can influence a molecule's solubility, metabolic stability, and target-binding affinity.

However, this structural complexity also necessitates a thorough understanding of the

associated safety profile. A comprehensive evaluation of a compound's Safety Data Sheet

(SDS) is the first step in ensuring safe handling and experimental execution. This guide

provides an in-depth analysis of the safety considerations for isopropyl pyrazole alcohols. As a

specific SDS for this entire class is not available, this document synthesizes data from the

constituent moieties—pyrazole and isopropyl alcohol—and related derivatives like (1-Isopropyl-

1H-pyrazol-4-yl)methanol.[6][7][8] The objective is to provide researchers, scientists, and drug

development professionals with the authoritative grounding and field-proven insights required

to work with these compounds safely and effectively.
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Section 1: Chemical Identification
An isopropyl pyrazole alcohol is a heterocyclic organic compound characterized by a five-

membered pyrazole ring composed of three carbon atoms and two adjacent nitrogen atoms.[9]

This core structure is substituted with both an isopropyl group (-CH(CH₃)₂) and an alcohol

group (-OH), often as part of a larger substituent (e.g., a hydroxymethyl group, -CH₂OH).

Exemplary Compound: (1-Isopropyl-1H-pyrazol-4-yl)methanol

Molecular Formula: C₇H₁₂N₂O[8]

Molecular Weight: 140.18 g/mol [8]

CAS Number: 1007542-22-4[8]

Synonyms: 1-propan-2-ylpyrazol-4-yl)methanol

Understanding the fundamental structure is crucial, as the pyrazole ring contributes to the

compound's aromaticity and potential for hydrogen bonding, while the isopropyl and alcohol

groups influence its flammability, solubility, and metabolic pathways.[10][11]

Section 2: Hazard Identification and GHS
Classification
The hazard profile of an isopropyl pyrazole alcohol is a composite of the risks associated with

its core components. The pyrazole moiety presents significant health hazards, while the

isopropyl alcohol component primarily introduces physical hazards (flammability) and additional

health risks.[6][12]

Globally Harmonized System (GHS) Classification

A synthesized GHS classification, based on the hazards of pyrazole and isopropyl alcohol,

would likely include the following:
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Hazard Class GHS Pictogram Signal Word

Hazard

Statement

Codes

Associated

Hazards

Flammable

Solids/Liquids
🔥 Danger H225/H228

Highly flammable

liquid and vapor

or flammable

solid.[12]

Acute Toxicity

(Oral)
💀 Danger H302

Harmful if

swallowed.[13]

Acute Toxicity

(Dermal)
💀 Danger H311

Toxic in contact

with skin.[13]

Skin Irritation ❗ Warning H315
Causes skin

irritation.[14]

Serious Eye

Damage
corrosion Danger H318/H319

Causes serious

eye

damage/irritation.

[12][13]

STOT - Single

Exposure
❗ Warning H335/H336

May cause

respiratory

irritation; May

cause

drowsiness or

dizziness.[12][14]

STOT -

Repeated

Exposure

health_and_safet

y
Danger H372

Causes damage

to organs

through

prolonged or

repeated

exposure.[13][15]

Hazardous to

Aquatic Life
পরিবেশগত ক্ষতি (None/Warning) H412

Harmful to

aquatic life with

long lasting

effects.[15]
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This table is a synthesized representation and specific classifications should be confirmed for

individual compounds.

Identification

Hazard Classification (E-E-A-T)

Hazard Communication End User Action

Chemical Identity Isopropyl Pyrazole Alcohol

Physical & Chemical Properties Flammability (Isopropyl) [18]
Reactivity

Toxicological Data
Acute Toxicity (Pyrazole) [1, 5]

Irritation (Both) [3, 18]
STOT (Both) [4, 8]

Ecological Data Aquatic Toxicity (Pyrazole) [4]

Safety Data Sheet (SDS) 16-Section Guide Container Label
Pictograms 🔥💀❗
Signal Word: Danger
Hazard Statements

Researcher Action
Read SDS & Label
Implement Controls

Wear PPE

Click to download full resolution via product page

Caption: GHS Hazard Identification and Communication Workflow.

Section 3: First-Aid Measures
Immediate and appropriate first aid is critical upon exposure. The dual nature of these

compounds—possessing both the systemic toxicity risks of pyrazole and the irritant/CNS

depressant effects of isopropanol—guides these protocols.[7][15]

Experimental Protocol: Emergency First-Aid Response

General Advice:

First aiders must protect themselves from exposure.[15]

Move the victim from the danger zone to fresh air.
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Consult a physician immediately and show them this safety data sheet.[16]

If Inhaled:

Action: Immediately move the person into fresh air.[16] If breathing is difficult or has

stopped, provide artificial respiration.

Causality: The primary inhalation risk is from the volatile isopropyl moiety, which can

cause respiratory tract irritation and central nervous system (CNS) depression.[17][18]

Rapid removal to fresh air is essential to prevent further absorption and CNS effects.

In Case of Skin Contact:

Action: Immediately take off all contaminated clothing.[15] Wash the affected area with

soap and plenty of water.[16]

Causality: Pyrazole and its derivatives can be toxic upon skin contact.[13] Prompt removal

of contaminated clothing and thorough washing are necessary to minimize dermal

absorption.

In Case of Eye Contact:

Action: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also

under the eyelids.[19][20] Remove contact lenses if present and easy to do. Continue

rinsing.[20] Immediately call an ophthalmologist.[15]

Causality: These compounds are expected to cause serious eye irritation or damage.[13]

Immediate and prolonged irrigation is vital to wash away the chemical and minimize injury

to the cornea.

If Swallowed:

Action: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

[19] Rinse the mouth thoroughly with water.[19]

Causality: Ingestion is a primary route for the systemic toxicity of pyrazole, which is

harmful if swallowed.[13][14] Inducing vomiting can cause aspiration of the chemical into

the lungs, leading to further complications.
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Section 4: Fire-Fighting Measures
The presence of the isopropyl group makes these compounds flammable.[12] Fire-fighting

procedures must account for the properties of a flammable organic solid or liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[16][19]

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.[7]

Specific Hazards from Combustion: Hazardous combustion products include carbon oxides

(CO, CO₂) and, critically, nitrogen oxides (NOx) due to the pyrazole ring.[16][20]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[15][19]

Section 5: Accidental Release Measures
A swift and safe response to a spill is essential to protect personnel and the environment.

Experimental Protocol: Spill Containment and Cleanup

Personal Precautions:

Evacuate personnel to a safe area.[16]

Ensure adequate ventilation.

Avoid breathing vapors, mist, or gas.[19] Avoid dust formation.[16]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles with side shields, and a lab coat. For large spills, respiratory

protection may be necessary.[19]

Remove all sources of ignition.[6]
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Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[16]

Do not let the product enter drains, surface water, or the soil.[15][16]

Methods for Cleanup:

For Solid Spills: Pick up and arrange disposal without creating dust.[16] Sweep up the

material and shovel it into a suitable, closed, and labeled container for disposal.[19]

For Liquid Spills: Contain the spill using an inert absorbent material (e.g., vermiculite,

sand, or earth). Collect the absorbed material into a suitable, closed, and labeled

container for disposal.

Wash the spill area with soap and water after material pickup is complete.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.chemicalbook.com/msds/pyrazole.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/P56607?userType=undefined
https://www.chemicalbook.com/msds/pyrazole.pdf
https://www.chemicalbook.com/msds/pyrazole.pdf
https://commerceweb.govsci.com/MSDS/ZAK/ZAK269410084EA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13332092?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Situation

Small or Large Spill?
Immediate Hazard?

Evacuate Area
Alert Supervisor

Large / Hazardous

Don PPE
(Gloves, Goggles, Lab Coat)

Small / Manageable

Remove Ignition Sources

Contain Spill

Use Absorbent Material
Prevent Spread to Drains

Clean Up & Collect

Sweep Solid or Absorb Liquid
Place in Labeled Waste Container

Decontaminate Area
(Soap & Water)

Dispose of Waste
(Follow EHS Guidelines)

Document Incident

Click to download full resolution via product page

Caption: Workflow for Responding to an Accidental Spill.
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Section 6: Handling and Storage
Proactive safety measures during handling and storage are paramount to preventing exposure

and accidents.

Precautions for Safe Handling:

Engineering Controls: Handle only in a well-ventilated area, preferably inside a chemical

fume hood.[16][19]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[16] Wash hands thoroughly

after handling, before breaks, and at the end of the workday.[19] Do not eat, drink, or smoke

in the work area.[6]

Fire Prevention: Keep away from heat, sparks, and open flames.[17] Use non-sparking tools

and take measures to prevent the buildup of electrostatic charge.[6]

Conditions for Safe Storage:

Container: Keep the container tightly closed in a dry and cool place.[14][16]

Environment: Store in a well-ventilated area.[6]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and acids.[20]

Security: For highly toxic materials, store in a locked-up area accessible only to authorized

personnel.[13][15]

Section 7: Exposure Controls and Personal
Protection
Controlling exposure is achieved through a combination of engineering controls and

appropriate personal protective equipment (PPE).

Occupational Exposure Limits (OELs): While specific OELs for isopropyl pyrazole alcohols are

not established, the limits for isopropyl alcohol serve as a crucial guideline for the volatile
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component.

Component Jurisdiction Limit (8-hr TWA) Limit (STEL)

Isopropyl Alcohol NIOSH REL 400 ppm (980 mg/m³)
500 ppm (1,225

mg/m³)

(CAS 67-63-0)[21] OSHA PEL 400 ppm (980 mg/m³) -

ACGIH TLV 400 ppm 500 ppm

Engineering Controls:

A certified chemical fume hood is the primary engineering control to minimize inhalation

exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[6]

[19] Use equipment tested and approved under government standards such as NIOSH (US)

or EN 166 (EU).[16]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been

inspected prior to use.[6][19] The choice of glove material should be based on

breakthrough time and permeation rate for both polar solvents and heterocyclic

compounds.

Clothing: Wear a lab coat or a chemical-resistant suit to prevent skin contact.[19]

Respiratory Protection: If engineering controls are insufficient or for emergency situations,

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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